2-isobutoxy-N-[3-(isobutyrylamino)phenyl]benzamide

• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol
• IUPAC Name: N-[3-(2-methylpropanoylamino)phenyl]-2-(2-methylpropoxy)benzamide
• InChI: InChI=1S/C21H26N2O3/c1-14(2)13-26-19-11-6-5-10-18(19)21(25)23-17-9-7-8-16(12-17)22-20(24)15(3)4/h5-12,14-15H,13H2,1-4H3,(H,22,24)(H,23,25)
• InChI Key: NWTBASBZLAUGLX-UHFFFAOYSA-N
• SMILES: CC(C)COC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)NC(=O)C(C)C

Description

2-isobutoxy-N-[3-(isobutyrylamino)phenyl]benzamide is a chemical compound that has been the focus of scientific research for its potential applications in various fields. It is also known as IBPB and has a molecular formula of C22H28N2O3.

Mechanism of Action

The mechanism of action of IBPB involves the inhibition of various enzymes and signaling pathways involved in cell growth and survival. IBPB has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibition leads to the upregulation of pro-apoptotic genes and downregulation of anti-apoptotic genes, resulting in the induction of apoptosis. IBPB has also been shown to inhibit the activity of protein kinase B (AKT), which is involved in the regulation of cell survival and proliferation.
Biochemical and Physiological Effects:
IBPB has been shown to have various biochemical and physiological effects. In vitro studies have shown that IBPB inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. IBPB has also been shown to inhibit the migration and invasion of cancer cells. In vivo studies have shown that IBPB has anti-tumor activity in various cancer models. IBPB has also been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

IBPB has several advantages for lab experiments. It is a stable compound that can be easily synthesized with high purity and yield. IBPB has also been shown to have low toxicity and high selectivity towards cancer cells. However, IBPB has some limitations for lab experiments. It has poor solubility in water, which can limit its use in some assays. IBPB also has limited bioavailability, which can limit its use in vivo.

Future Directions

There are several future directions for the research on IBPB. One direction is to optimize the synthesis method to improve the yield and purity of IBPB. Another direction is to study the structure-activity relationship of IBPB to identify more potent and selective analogs. Further studies are also needed to elucidate the molecular mechanisms underlying the anti-tumor and anti-inflammatory effects of IBPB. The potential applications of IBPB in drug delivery and material science also warrant further investigation.
Conclusion:
In conclusion, IBPB is a chemical compound that has been the focus of scientific research for its potential applications in various fields. The synthesis method has been optimized to yield high purity and yield of IBPB. IBPB has been studied for its potential applications in cancer research, drug development, and material science. The mechanism of action of IBPB involves the inhibition of various enzymes and signaling pathways involved in cell growth and survival. IBPB has several advantages for lab experiments, but also has some limitations. There are several future directions for the research on IBPB, including optimization of the synthesis method and identification of more potent and selective analogs.

Synthesis Methods

The synthesis of IBPB involves the reaction of 3-aminoacetophenone with isobutyryl chloride to form 3-(isobutyrylamino)acetophenone. This intermediate is then reacted with 2-isobutoxybenzoyl chloride to produce IBPB. The synthesis method has been optimized to yield high purity and yield of IBPB.

Scientific Research Applications

IBPB has been studied for its potential applications in various fields such as cancer research, drug development, and material science. In cancer research, IBPB has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In drug development, IBPB has been used as a lead compound for the development of new drugs targeting various diseases. In material science, IBPB has been used as a building block for the synthesis of new materials with unique properties.